Cas no 658075-96-8 ([2,2':5',2''-Terthiophene]-5,5''-dicarboxylic acid, 3'-pentyl-)

• Product Name: [2,2':5',2''-Terthiophene]-5,5''-dicarboxylic acid, 3'-pentyl-
• CAS No: 658075-96-8
• MF: C₁₉H₁₈O₄S₃
• MW: 406.538821697235
• CID: 1691699
• PubChem ID: 71375365
• Update Time: 2025-04-21

[2,2':5',2''-Terthiophene]-5,5''-dicarboxylic acid, 3'-pentyl- Chemical and Physical Properties

Names and Identifiers

• [2,2':5',2''-Terthiophene]-5,5''-dicarboxylic acid, 3'-pentyl-
• 5-[5-(5-carboxythiophen-2-yl)-4-pentylthiophen-2-yl]thiophene-2-carboxylic acid
• 658075-96-8
• 2~3~-Pentyl[1~2~,2~2~:2~5~,3~2~-terthiophene]-1~5~,3~5~-dicarboxylic acid
• DTXSID10798103

• Inchi： 1S/C19H18O4S3/c1-2-3-4-5-11-10-16(12-6-8-14(24-12)18(20)21)26-17(11)13-7-9-15(25-13)19(22)23/h6-10H,2-5H2,1H3,(H,20,21)(H,22,23)
• InChI Key： YAKAEZOACBKAAR-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C(=O)O)S2)=CC(=C1C1=CC=C(C(=O)O)S1)CCCCC

Computed Properties

• Exact Mass: 406.03684
• Monoisotopic Mass: 406.03672257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 159Ų

Experimental Properties

• PSA: 74.6